Cas no 1806132-34-2 (Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806132-34-2
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4836113
• Update Time: 2025-05-23

Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H4F3IN2O5/c1-18-7(15)5-3(12)2-4(14(16)17)13-6(5)19-8(9,10)11/h2H,1H3
• InChI Key： RMKNDMKKZGVMPC-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806132-34-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806132-34-2) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for infectious diseases and cancer. This heterocyclic compound, characterized by its nitro and trifluoromethoxy functional groups, exhibits unique reactivity that makes it valuable for medicinal chemistry applications. Recent studies have focused on its role as a building block for the construction of more complex molecules with potential pharmacological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of pyridine-based kinase inhibitors. Researchers utilized the iodo substituent at the 4-position for palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The electron-withdrawing nitro and trifluoromethoxy groups were found to significantly influence the electronic properties of the resulting compounds, affecting their binding affinity to target proteins.

In antimicrobial research, a team at the University of Cambridge reported the successful incorporation of this building block into novel quorum sensing inhibitors (2024, Nature Chemical Biology). The trifluoromethoxy group was particularly crucial for enhancing membrane permeability while maintaining target specificity against bacterial communication systems. This approach showed promising results against antibiotic-resistant strains of Pseudomonas aeruginosa.

The compound's stability under various reaction conditions has also been investigated in recent pharmaceutical process chemistry studies. A 2024 publication in Organic Process Research & Development highlighted its robustness in continuous flow chemistry setups, demonstrating scalability advantages for industrial production. The presence of the methyl ester group was noted to provide convenient handles for further derivatization while maintaining good solubility in organic solvents.

Structural-activity relationship (SAR) studies utilizing this scaffold have revealed interesting insights into the importance of the nitro group's position for maintaining biological activity. Computational chemistry approaches combined with experimental data (Journal of Computer-Aided Molecular Design, 2023) have established that the 6-nitro configuration contributes to optimal molecular interactions with several enzyme targets, particularly those containing arginine-rich binding pockets.

Recent safety and toxicity profiling (Regulatory Toxicology and Pharmacology, 2024) of derivatives containing this core structure have shown favorable preliminary results, with good metabolic stability and acceptable cytotoxicity profiles in human cell lines. These findings support further investigation of this chemical scaffold in drug discovery programs.

The compound's unique combination of functional groups continues to inspire innovative applications in chemical biology. A particularly promising direction involves its use in the development of targeted protein degraders (PROTACs), where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being actively explored (Cell Chemical Biology, 2024).